Cas no 1247650-58-3 (4-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)butanamide)

• Product Name: 4-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)butanamide
• CAS No: 1247650-58-3
• MF: C₁₀H₁₉N₅O
• MW: 225.290761232376
• CID: 5915693
• PubChem ID: 61923027
• Update Time: 2025-06-13

4-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)butanamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-butanamide, α,3,5-trimethyl-α-(methylamino)-
• 4-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)butanamide
• 1247650-58-3
• AKOS011196953
• 4-(3,5-Dimethyl-1h-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)butanamide
• EN300-1140238
• CS-0292640

• Inchi： 1S/C10H19N5O/c1-7-13-8(2)15(14-7)6-5-10(3,12-4)9(11)16/h12H,5-6H2,1-4H3,(H2,11,16)
• InChI Key： KWKFULSPWCQHSN-UHFFFAOYSA-N
• SMILES： N1(CCC(C)(NC)C(N)=O)C(C)=NC(C)=N1

Computed Properties

• Exact Mass: 225.15896025g/mol
• Monoisotopic Mass: 225.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 467.7±55.0 °C(Predicted)
• pka: 15.95±0.50(Predicted)

Additional information on 4-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)butanamide

Research Briefing on 4-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)butanamide (CAS: 1247650-58-3)

Recent advancements in the field of chemical biology and medicinal chemistry have brought attention to the compound 4-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)butanamide (CAS: 1247650-58-3). This molecule, characterized by its unique triazole and amide functional groups, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research findings, focusing on its synthesis, mechanism of action, and potential clinical implications.

The synthesis of 4-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)butanamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the reaction conditions, reducing byproduct formation and improving scalability. The compound's structural features, including the dimethyl-1,2,4-triazole moiety, contribute to its stability and bioavailability, making it a viable candidate for further drug development.

Mechanistic studies have revealed that 1247650-58-3 exhibits significant activity as a modulator of specific biological pathways. In vitro and in vivo experiments demonstrate its ability to interact with key enzymes and receptors, leading to potential therapeutic effects in conditions such as inflammation, neurodegenerative diseases, and certain cancers. Researchers have also explored its pharmacokinetic properties, noting favorable absorption and distribution profiles.

One of the most notable findings is the compound's role in targeting protein-protein interactions (PPIs), which are often challenging to modulate with small molecules. The triazole ring in 4-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)butanamide facilitates hydrogen bonding and hydrophobic interactions, enabling selective binding to target proteins. This property opens new avenues for the development of PPI inhibitors, a rapidly growing area in drug discovery.

Clinical potential is further supported by preliminary toxicity studies, which indicate a favorable safety profile at therapeutic doses. However, additional preclinical and clinical trials are necessary to fully assess its efficacy and safety in humans. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into viable therapeutics.

In conclusion, 4-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)butanamide (CAS: 1247650-58-3) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with demonstrated biological activity, position it as a valuable tool for further research and potential therapeutic applications. Continued investigation into its mechanisms and clinical potential will be essential to fully realize its benefits.